Cas no 2728779-98-2 (methyl (4R)-4-amino-3-hydroxypentanoate)

• Product Name: methyl (4R)-4-amino-3-hydroxypentanoate
• CAS No: 2728779-98-2
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 5665213
• PubChem ID: 165895107
• Update Time: 2025-06-09

methyl (4R)-4-amino-3-hydroxypentanoate Chemical and Physical Properties

Names and Identifiers

• methyl (4R)-4-amino-3-hydroxypentanoate
• EN300-27731535
• 2728779-98-2

• Inchi： 1S/C6H13NO3/c1-4(7)5(8)3-6(9)10-2/h4-5,8H,3,7H2,1-2H3/t4-,5?/m1/s1
• InChI Key： XGUFVMGPOSZEDP-CNZKWPKMSA-N
• SMILES： OC(CC(=O)OC)[C@@H](C)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl (4R)-4-amino-3-hydroxypentanoate

Introduction to Methyl (4R)-4-amino-3-hydroxypentanoate (CAS No. 2728779-98-2)

Methyl (4R)-4-amino-3-hydroxypentanoate, a compound with the chemical identifier CAS No. 2728779-98-2, is a derivative of pentanoic acid featuring both an amino and a hydroxyl group. This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. The stereochemistry of the molecule, specifically the (4R) configuration, plays a crucial role in determining its interaction with biological targets, making it a subject of intense study.

The synthesis of Methyl (4R)-4-amino-3-hydroxypentanoate involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The introduction of the hydroxyl group at the 3-position and the amino group at the 4-position requires meticulous control over reaction conditions to ensure high yield and enantiomeric purity. Recent advancements in chiral resolution techniques have enabled researchers to produce this compound with greater efficiency, paving the way for its exploration in various therapeutic applications.

One of the most compelling aspects of Methyl (4R)-4-amino-3-hydroxypentanoate is its potential role as a building block in the development of novel pharmaceuticals. The presence of both functional groups makes it a versatile intermediate that can be modified to create more complex molecules with specific biological activities. For instance, researchers have been investigating its use in the synthesis of peptidomimetics, which are designed to mimic the behavior of natural peptides while avoiding their limitations, such as degradation in vivo.

Recent studies have also explored the pharmacological properties of Methyl (4R)-4-amino-3-hydroxypentanoate, particularly its potential as an antagonist or agonist for various receptors and enzymes. The hydroxyl group can engage in hydrogen bonding interactions, while the amino group can participate in ionic or polar interactions, making it well-suited for binding to biological targets. Preliminary findings suggest that this compound may have therapeutic potential in areas such as neurology and immunology, where modulating specific signaling pathways is crucial.

The stereochemistry of Methyl (4R)-4-amino-3-hydroxypentanoate is another critical factor that influences its biological activity. The (4R) configuration ensures that the molecule interacts with biological targets in a specific manner, which can be crucial for achieving desired pharmacological effects. Studies have shown that enantiomers can exhibit vastly different activities, underscoring the importance of stereochemical purity in drug development. Advanced spectroscopic techniques and chiral HPLC methods are employed to ensure that the compound is synthesized and purified with high enantiomeric excess.

In addition to its pharmaceutical applications, Methyl (4R)-4-amino-3-hydroxypentanoate has shown promise in materials science and biotechnology. Its unique structural features make it a valuable component in the development of novel polymers and biodegradable materials. The hydroxyl and amino groups provide reactive sites for cross-linking and polymerization reactions, enabling the creation of materials with tailored properties such as biodegradability and biocompatibility.

The future prospects for Methyl (4R)-4-amino-3-hydroxypentanoate are vast, driven by ongoing research and technological advancements. As our understanding of molecular interactions improves, new applications for this compound are likely to emerge. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in harnessing its full potential. The development of innovative synthetic routes and analytical methods will continue to enhance our ability to produce and study this compound effectively.

In conclusion, Methyl (4R)-4-amino-3-hydroxypentanoate represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure, stereochemistry, and potential biological activities make it a valuable tool for developing new therapeutics and materials. As research progresses, we can expect to see even more exciting applications emerge from this versatile compound.